Cas no 1532663-29-8 (N4-(2-methoxyethyl)-2-methylpyrimidine-4,6-diamine)

• Product Name: N4-(2-methoxyethyl)-2-methylpyrimidine-4,6-diamine
• CAS No: 1532663-29-8
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5048027
• Update Time: 2025-05-20

N4-(2-methoxyethyl)-2-methylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• 4,6-Pyrimidinediamine, N4-(2-methoxyethyl)-2-methyl-
• n4-(2-methoxyethyl)-2-methylpyrimidine-4,6-diamine
• N4-(2-methoxyethyl)-2-methylpyrimidine-4,6-diamine

• Inchi： 1S/C8H14N4O/c1-6-11-7(9)5-8(12-6)10-3-4-13-2/h5H,3-4H2,1-2H3,(H3,9,10,11,12)
• InChI Key： QWWVYCNUUIODRB-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N)=CC(NCCOC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N4-(2-methoxyethyl)-2-methylpyrimidine-4,6-diamine

N4-(2-methoxyethyl)-2-methylpyrimidine-4,6-diamine: An Emerging Compound in Medicinal Chemistry

N4-(2-methoxyethyl)-2-methylpyrimidine-4,6-diamine (CAS No. 1532663-29-8) is a promising compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, characterized by its unique pyrimidine structure and functional groups, has garnered significant attention due to its potential biological activities and pharmacological properties.

The chemical structure of N4-(2-methoxyethyl)-2-methylpyrimidine-4,6-diamine consists of a pyrimidine ring substituted with a methyl group at the 2-position and a 2-methoxyethyl group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of N4-(2-methoxyethyl)-2-methylpyrimidine-4,6-diamine in several therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. By modulating the activity of these kinases, N4-(2-methoxyethyl)-2-methylpyrimidine-4,6-diamine may help to disrupt the signaling pathways that drive tumor growth and progression.

In addition to its potential as an anticancer agent, N4-(2-methoxyethyl)-2-methylpyrimidine-4,6-diamine has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Studies have demonstrated that N4-(2-methoxyethyl)-2-methylpyrimidine-4,6-diamine can reduce the production of pro-inflammatory cytokines and inhibit the activation of immune cells, thereby alleviating inflammation and promoting tissue repair.

The pharmacokinetic profile of N4-(2-methoxyethyl)-2-methylpyrimidine-4,6-diamine is another important aspect that has been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well absorbed after oral administration and has a reasonable half-life, making it suitable for once-daily dosing regimens. Furthermore, N4-(2-methoxyethyl)-2-methylpyrimidine-4,6-diamine demonstrates low toxicity in preclinical studies, which is crucial for its safety profile as a potential therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N4-(2-methoxyethyl)-2-methylpyrimidine-4,6-diamine in various indications. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms and biomarker levels. These findings have paved the way for further clinical development and potential approval as a new drug.

Beyond its therapeutic applications, N4-(2-methoxyethyl)-2-methylpyrimidine-4,6-diamine has also been explored for its use as a research tool in biochemical and cellular assays. Its ability to selectively modulate specific targets makes it a valuable reagent for investigating cellular signaling pathways and validating potential drug targets. This dual utility as both a therapeutic agent and a research tool underscores the versatility and importance of this compound in the field of medicinal chemistry.

In conclusion, N4-(2-methoxyethyl)-2-methylpyrimidine-4,6-diamine (CAS No. 1532663-29-8) represents a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, positioning it as a key player in the advancement of modern medicine.